Cas no 65611-86-1 (Benzothiazole, 6-nitro-2-(2-propenylthio)-)
65611-86-1 structure
Product Name:Benzothiazole, 6-nitro-2-(2-propenylthio)-
CAS No:65611-86-1
MF:C10H8N2O2S2
MW:252.312719345093
CID:398228
PubChem ID:1822204
Update Time:2025-04-19
Benzothiazole, 6-nitro-2-(2-propenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole, 6-nitro-2-(2-propenylthio)-
- 6-nitro-2-prop-2-enylsulfanyl-1,3-benzothiazole
- DTXSID70365310
- Oprea1_112449
- 65611-86-1
-
- Inchi: 1S/C10H8N2O2S2/c1-2-5-15-10-11-8-4-3-7(12(13)14)6-9(8)16-10/h2-4,6H,1,5H2
- InChI Key: KDAGVXZEYGDMJX-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC(=CC1=2)[N+](=O)[O-])SCC=C
Computed Properties
- Exact Mass: 252.00284
- Monoisotopic Mass: 252.00271985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 56.03
Benzothiazole, 6-nitro-2-(2-propenylthio)- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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